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Compound of Interest

Compound Name: Antitumor agent-116
Cat. No.: B12390585
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antitumor agent-116, also identified as compound 6C, is a potent anti-proliferative compound
that functions as an inhibitor of the Maternal Embryonic Leucine Zipper Kinase (MELK).[1] By
targeting MELK, this agent plays a crucial role in the induction of apoptosis and the modulation
of key cellular signaling pathways, including the PISK/Akt/mTOR pathway, making it a
significant subject of interest in cancer research and drug development.[1] Accurate and
consistent preparation of a stock solution is the foundational step for reliable in vitro and in vivo
experimental outcomes. This document provides a detailed protocol for the preparation,
storage, and handling of Antitumor agent-116 stock solutions.

Quantitative Data Summary

For ease of reference and calculation, the key quantitative data for Antitumor agent-116 are
summarized in the table below.
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Property Value
Molecular Weight 627.51 g/mol
Chemical Formula C31H23BrN4O4S

Primary Solvent

Dimethyl Sulfoxide (DMSO)

Recommended Storage

Powder: Room Temperature (short-term)

Stock Solution: -20°C or -80°C (long-term)

Mechanism of Action

MELK Receptor Inhibitor

Experimental Protocol: Preparation of a 10 mM

Stock Solution

This protocol outlines the steps to prepare a 10 mM stock solution of Antitumor agent-116 in

DMSO. It is imperative to consult the manufacturer's certificate of analysis for lot-specific

information on purity and solubility.

Materials:

e Antitumor agent-116 powder

¢ Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

o Sterile, amber microcentrifuge tubes or cryovials

o Calibrated analytical balance

o \ortex mixer

¢ Pipettes and sterile filter tips

Procedure:

o Pre-dissolution Preparation:
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o Before opening, bring the vial of Antitumor agent-116 powder to room temperature to
prevent condensation.

o Ensure all equipment is clean and sterile to avoid contamination.

e Weighing the Compound:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh out 1 mg of Antitumor agent-116 powder into the tared tube. Note: For
different stock concentrations or volumes, adjust the mass of the compound and the
volume of the solvent accordingly using the formula: Mass (mg) = Desired Concentration
(mM) x Volume (L) x Molecular Weight ( g/mol ).

¢ Dissolution:

o To the tube containing 1 mg of Antitumor agent-116, add 159.36 pL of anhydrous DMSO.
This will yield a 10 mM stock solution.

o Cap the tube securely.
e Ensuring Complete Solubilization:
o Vortex the solution for 1-2 minutes until the powder is completely dissolved.

o Visually inspect the solution against a light source to ensure there are no visible
particulates. If necessary, gentle warming in a 37°C water bath can aid dissolution.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes in sterile, amber cryovials.

o Store the aliquots at -20°C or -80°C for long-term storage. When stored properly, the stock
solution should be stable for several months.

Safety Precautions:
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» Antitumor agent-116 is a potent bioactive compound. Standard personal protective
equipment (PPE), including a lab coat, safety glasses, and gloves, should be worn at all
times.

 All handling of the powder and concentrated stock solution should be performed in a
chemical fume hood to avoid inhalation.

» Dispose of all waste materials in accordance with institutional and local regulations for
chemical waste.

Visualized Experimental Workflow and Signaling
Pathway

Experimental Workflow for Stock Solution Preparation
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Workflow for Antitumor Agent-116 Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing a stock solution of Antitumor
agent-116.
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MELK Signaling Pathway Inhibition by Antitumor Agent-116

Simplified MELK Signaling Pathway and Inhibition
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Caption: A diagram showing the inhibitory effect of Antitumor agent-116 on the MELK
signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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